5-beta-CARD-20(22)-ENOLIDE, 3-beta,12-beta,14,16-TETRAHYDROXY-, 16-ACE TATE
5-beta-CARD-20(22)-ENOLIDE, 3-beta,12-beta,14,16-TETRAHYDROXY-, 16-ACE TATE
Brand Name:
Vulcanchem
CAS No.:
102281-00-5
VCID:
VC0035216
InChI:
InChI=1S/C25H36O7/c1-13(26)32-19-11-25(30)17-5-4-15-9-16(27)6-7-23(15,2)18(17)10-20(28)24(25,3)22(19)14-8-21(29)31-12-14/h8,15-20,22,27-28,30H,4-7,9-12H2,1-3H3/t15-,16+,17?,18?,19?,20-,22+,23+,24-,25+/m1/s1
SMILES:
CC(=O)OC1CC2(C3CCC4CC(CCC4(C3CC(C2(C1C5=CC(=O)OC5)C)O)C)O)O
Molecular Formula:
C25H36O7
Molecular Weight:
448.5 g/mol
5-beta-CARD-20(22)-ENOLIDE, 3-beta,12-beta,14,16-TETRAHYDROXY-, 16-ACE TATE
CAS No.: 102281-00-5
Main Products
VCID: VC0035216
Molecular Formula: C25H36O7
Molecular Weight: 448.5 g/mol
| CAS No. | 102281-00-5 |
|---|---|
| Product Name | 5-beta-CARD-20(22)-ENOLIDE, 3-beta,12-beta,14,16-TETRAHYDROXY-, 16-ACE TATE |
| Molecular Formula | C25H36O7 |
| Molecular Weight | 448.5 g/mol |
| IUPAC Name | [(3S,5R,10S,12R,13S,14S,17R)-3,12,14-trihydroxy-10,13-dimethyl-17-(5-oxo-2H-furan-3-yl)-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-16-yl] acetate |
| Standard InChI | InChI=1S/C25H36O7/c1-13(26)32-19-11-25(30)17-5-4-15-9-16(27)6-7-23(15,2)18(17)10-20(28)24(25,3)22(19)14-8-21(29)31-12-14/h8,15-20,22,27-28,30H,4-7,9-12H2,1-3H3/t15-,16+,17?,18?,19?,20-,22+,23+,24-,25+/m1/s1 |
| Standard InChIKey | BOMSEUWJUZCEOA-VENYRCEESA-N |
| Isomeric SMILES | CC(=O)OC1C[C@@]2(C3CC[C@@H]4C[C@H](CC[C@@]4(C3C[C@H]([C@@]2([C@H]1C5=CC(=O)OC5)C)O)C)O)O |
| SMILES | CC(=O)OC1CC2(C3CCC4CC(CCC4(C3CC(C2(C1C5=CC(=O)OC5)C)O)C)O)O |
| Canonical SMILES | CC(=O)OC1CC2(C3CCC4CC(CCC4(C3CC(C2(C1C5=CC(=O)OC5)C)O)C)O)O |
| Synonyms | 5-beta-CARD-20(22)-ENOLIDE, 3-beta,12-beta,14,16-TETRAHYDROXY-, 16-ACE TATE |
| PubChem Compound | 59291 |
| Last Modified | Nov 11 2021 |
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